[1-(2,3-Dimethylphenyl)triazol-4-yl]methanamine;hydrochloride

• IUPAC Name: [1-(2,3-dimethylphenyl)triazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C11H14N4.ClH/c1-8-4-3-5-11(9(8)2)15-7-10(6-12)13-14-15;/h3-5,7H,6,12H2,1-2H3;1H
• InChI Key: USDWNDNAUYEUKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C=C(N=N2)CN)C.Cl
• Molecular Formula: C11H15ClN4
• Molecular Weight: 238.72 g/mol

Description

“[1-(2,3-Dimethylphenyl)triazol-4-yl]methanamine;hydrochloride” is a compound that belongs to the class of 1,2,3-triazole derivatives. 1,2,3-triazoles are nitrogen-containing heterocycles with three nitrogen atoms in the ring. They are known for their various biological activities and diverse properties.

Molecular Structure Analysis

1,2,3-triazoles are nitrogen-containing heterocycles with three nitrogen atoms in the ring. They are stable to hydrolysis, oxidizing and reducing conditions, and enzymatic degradation. Their ability to form hydrogen bonding and bipolar interactions allows them to interact with biomolecular targets and improve solubility. Structural characteristics of 1,2,3-triazoles enable it to act as linker units between two active molecules or as bioisostere of different functional groups.

Chemical Reactions Analysis

1,2,3-triazoles have been shown to have a significant chelating activity due to the presence of unpaired electrons on nitrogen atom, which also enhances its biological spectrum. They are stable against metabolic degradation, able to engage in hydrogen bonding, and actively involved in dipole-dipole and π-stacking interactions.

Physical And Chemical Properties Analysis

1,2,3-triazoles are generally inactive to basic or acidic hydrolysis and reducing and oxidizing reactions even at higher temperature. They have an effective dipole moment (4.8–5.6 Debye), capability of hydrogen bonding and aromatic character, which enhances their aptitude and solubility to interact with biomolecular targets as well as highly stable to metabolic degradation.

Mechanism of Action

While the specific mechanism of action for “[1-(2,3-Dimethylphenyl)triazol-4-yl]methanamine;hydrochloride” is not mentioned in the search results, 1,2,3-triazoles in general have been found to exhibit various biological activities such as anti-proliferative, anti-HIV, anti-inflammation, antimicrobial, anticonvulsant, anti-leishmanial, anti-trypanosomal, etc.

Future Directions

The development of novel effective antiviral agents is urgently needed. 1,2,3-triazoles have attracted a big interest in medicinal chemistry for their various biological activities and diverse properties. This review highlighted the potent antiviral activity profile of the triazole compounds on the latest researches over the last ten years and can be useful for the future of clinical research to develop more potent and effective antiviral agents.